Cas no 2387602-43-7 (tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate;hydrochloride)

• Product Name: tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate;hydrochloride
• CAS No: 2387602-43-7
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 6047820
• PubChem ID: 145945012
• Update Time: 2026-03-11

tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate;hydrochloride
• tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate
• tert-butyl3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate;hydrochloride
• tert-butyl decahydro-2,7-naphthyridine-2-carboxylate hydrochloride
• 2387602-43-7
• EN300-7543479
• 2-Boc-octahydro-1H-2,7-naphthyridine HCl
• tert-Butyl octahydro-2,7-naphthyridine-2(1H)-carboxylate hydrochloride

• Inchi： 1S/C13H24N2O2.ClH/c1-13(2,3)17-12(16)15-7-5-10-4-6-14-8-11(10)9-15;/h10-11,14H,4-9H2,1-3H3;1H
• InChI Key： YJMSCDSHFSFRDO-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC2CCNCC2C1)=O

Computed Properties

• Exact Mass: 276.1604557g/mol
• Monoisotopic Mass: 276.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate;hydrochloride

tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate hydrochloride: A Comprehensive Overview

tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate hydrochloride is a complex organic compound with the CAS number 2387602-43-7. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in drug development and advanced materials synthesis. The molecule consists of a naphthyridine ring system with a tert-butyl carboxylate substituent and a hydrochloride counterion. Its structure is characterized by a bicyclic framework with multiple hydrogen atoms in an octahydro configuration.

The synthesis of tert-butyl 3,4,4a,5,6,7,8,8a-octahydro-1H-2,7-naphthyridine-2-carboxylate hydrochloride involves a series of carefully controlled reactions to achieve the desired stereochemistry and functional groups. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of this compound. Researchers have explored various routes to optimize the yield and purity of the product while minimizing environmental impact.

The structural uniqueness of this compound lies in its naphthyridine core. The naphthyridine system is a fused bicyclic structure comprising two aromatic rings with nitrogen atoms at specific positions. This arrangement imparts distinctive electronic properties to the molecule. The presence of the tert-butyl group further enhances the compound's stability and solubility characteristics. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of aromatic systems for applications in optoelectronics.

In terms of applications,



the compound has shown promise in several areas.
First,
it has been investigated as a potential precursor for drug development.
The naphthyridine framework is known to exhibit bioactive properties,
making it a valuable starting material for designing novel pharmaceutical agents.
Researchers have explored its ability to inhibit certain enzymes and its potential as an anti-inflammatory or anticancer agent.

In addition to its pharmacological applications,
this compound has also been studied for its role in materials science.
The rigid structure of the naphthyridine system makes it suitable for use in designing advanced materials such as organic semiconductors or high-performance polymers.
Recent research has focused on incorporating this compound into polymer frameworks to enhance their mechanical and thermal properties.

The hydrochloride form of this compound adds another layer of functionality.
The presence of the hydrochloride ion can influence the solubility and reactivity of the molecule,
making it more versatile for different chemical transformations.
For instance,
it can act as an acid catalyst in certain reactions or serve as a salt form for stabilization during storage or transportation.

In recent years,
there has been growing interest in understanding the photophysical properties of this compound.
Studies have shown that its naphthyridine core exhibits strong fluorescence under certain conditions,
which could be exploited for sensing applications or as components in light-emitting devices (LEDs).
This dual functionality—combining chemical versatility with optical properties—positions this compound as a valuable tool in both academic research and industrial applications.

The synthesis and characterization of this compound have also contributed significantly to our understanding of heterocyclic chemistry.
The ability to control stereochemistry during synthesis is crucial for producing enantiomerically pure compounds,
which are essential for many biological studies.
Recent advancements in chiral induction techniques have enabled researchers to achieve high enantiomeric excess (ee) levels,
further expanding the utility of this compound.

In conclusion,
tert-butyl 3
,4
a
,5
,6
,7
,8
,8
a-octahydro-1H-2
,7-naphthyridine-2-carboxylate hydrochloride is a multifaceted compound with diverse applications across various scientific disciplines.< br />Its unique structure provides opportunities for innovation in drug discovery,< br />materials science,< br />and optoelectronics.< br />As research continues to uncover new insights into its properties and potential uses,< br />this compound is poised to play an increasingly important role in advancing modern chemistry.